Cas no 1523635-33-7 (4-Bromo-1,2,5-thiadiazole-3-carboxylic acid)
1523635-33-7 structure
Product Name:4-Bromo-1,2,5-thiadiazole-3-carboxylic acid
CAS No:1523635-33-7
MF:C3HBrN2O2S
MW:209.021238088608
CID:6627022
PubChem ID:83679674
Update Time:2026-03-12
4-Bromo-1,2,5-thiadiazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-Thiadiazole-3-carboxylic acid, 4-bromo-
- 4-Bromo-1,2,5-thiadiazole-3-carboxylic acid
- 4-Bromo-1,2,5-thiadiazole-3-carboxylicacid
- SCHEMBL21410622
- 1523635-33-7
- G74311
- DB-166991
-
- Inchi： 1S/C3HBrN2O2S/c4-2-1(3(7)8)5-9-6-2/h(H,7,8)
- InChI Key： QWJDUAZDUVOJSJ-UHFFFAOYSA-N
- SMILES： C(C1=NSN=C1Br)(=O)O
Computed Properties
- Exact Mass: 207.89421g/mol
- Monoisotopic Mass: 207.89421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 91.3Ų
Experimental Properties
- Density: 2?+-.0.06 g/cm3(Predicted)
- Boiling Point: 343.9±27.0 °C(Predicted)
- pka: 1.44±0.10(Predicted)
4-Bromo-1,2,5-thiadiazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P029IE1-100mg |
4-Bromo-1,2,5-thiadiazole-3-carboxylic acid |
1523635-33-7 | 97% | 100mg |
$522.00 | 2023-12-21 | |
| 1PlusChem | 1P029IE1-250mg |
4-Bromo-1,2,5-thiadiazole-3-carboxylic acid |
1523635-33-7 | 97% | 250mg |
$846.00 | 2023-12-21 | |
| Ambeed | A1196315-100mg |
4-Bromo-1,2,5-thiadiazole-3-carboxylic acid |
1523635-33-7 | 98% | 100mg |
$363.0 | 2024-04-23 | |
| Ambeed | A1196315-250mg |
4-Bromo-1,2,5-thiadiazole-3-carboxylic acid |
1523635-33-7 | 98% | 250mg |
$605.0 | 2024-04-23 | |
| Ambeed | A1196315-1g |
4-Bromo-1,2,5-thiadiazole-3-carboxylic acid |
1523635-33-7 | 98% | 1g |
$1210.0 | 2024-04-23 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY366526-1g |
4-Bromo-1,2,5-thiadiazole-3-carboxylic Acid |
1523635-33-7 | ≥95% | 1g |
¥9121.00 | 2025-04-18 |
4-Bromo-1,2,5-thiadiazole-3-carboxylic acid Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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